Cas no 1803963-95-2 (Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1803963-95-2
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4835107
• Update Time: 2025-08-05

Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H8F3IN2O3/c1-17-8(16)5-4(2-14)3-15-7(13)6(5)18-9(10,11)12/h3H,2,14H2,1H3
• InChI Key： OXDMBRLBVWKDQE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=C(C=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Overview of Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803963-95-2)

The compound Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1803963-95-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and trifluoromethoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as enzymes and receptors. The presence of the iodo substituent further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for trifluoromethoxy-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. This trend aligns with the growing focus on fluorinated pharmaceuticals, a topic frequently searched in scientific databases and AI-driven platforms. The compound’s methyl ester moiety also offers versatility in prodrug design, a strategy increasingly explored to optimize therapeutic efficacy. As such, CAS No. 1803963-95-2 is often discussed in forums and publications related to medicinal chemistry and structure-activity relationship (SAR) studies.

From a synthetic perspective, Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate serves as a key building block for constructing complex heterocycles. Its pyridine core is a privileged scaffold in drug design, frequently appearing in FDA-approved drugs. The compound’s iodination site allows for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern organic synthesis. These attributes make it a subject of interest in high-throughput screening and fragment-based drug discovery, two hot topics in contemporary research.

Another area where this compound excels is in agrochemical innovation. The trifluoromethoxy group is known to enhance pesticidal activity, and its incorporation into pyridine derivatives has led to novel insecticides and herbicides. This aligns with the industry’s push for sustainable crop protection solutions, a frequently searched term in agricultural science. The compound’s aminomethyl functionality also opens doors to derivatization, enabling the creation of libraries for bioactivity testing.

Quality control and analytical characterization of CAS No. 1803963-95-2 are critical for ensuring its utility in research. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These methods are often queried by chemists seeking reliable protocols for compound validation, reflecting the compound’s niche yet impactful role in scientific workflows.

In summary, Methyl 5-(aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine-4-carboxylate is a multifaceted compound with broad applicability in pharmaceutical and agrochemical research. Its structural motifs resonate with current trends in fluorine chemistry and heterocyclic synthesis, making it a recurring subject in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of next-generation bioactive molecules.